1,4-Dibromo-2-(4-bromophenoxy)benzene
Overview
Description
1,4-Dibromo-2-(4-bromophenoxy)benzene is a brominated flame retardant with endocrine disrupting potency . It is also known as BDE 31 or PBDE 31 . The molecular formula is C12H7Br3O and the molecular weight is 406.9 .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with two bromine atoms and a bromophenoxy group attached . The canonical SMILES representation is C1=CC(=CC=C1OC2=C(C=CC(=C2)Br)Br)Br .Physical And Chemical Properties Analysis
This compound has a molecular weight of 406.9 and a molecular formula of C12H7Br3O . It is a brominated flame retardant .Scientific Research Applications
Synthesis and Material Development
1,4-Dibromo-2-(4-bromophenoxy)benzene has been utilized as an initiator in atom transfer radical polymerization (ATRP) of styrene, leading to the formation of macromonomers with bromophenylene units that are further used in Suzuki coupling reactions. This process results in the creation of comb-like polyphenylenes with high solubility and potentially useful optical and thermal properties, indicating its significance in developing novel polymeric materials (Cianga & Yagcı, 2002; Cianga, Hepuzer, & Yagcı, 2002).
Biological and Pharmacological Research
The bromophenol derivatives, including those synthesized from this compound, have shown inhibitory properties against protein tyrosine phosphatase 1B (PTP1B), a significant target for type 2 diabetes and obesity treatments. The synthesis of these compounds paves the way for in vivo studies to explore their structure-activity relationships and potential therapeutic applications (Guo et al., 2011).
Antioxidant and Antimicrobial Applications
Bromophenols derived from marine sources, similar in structure to this compound, have demonstrated significant antioxidant and antimicrobial activities. These compounds, including those from the red algae Rhodomela confervoides, exhibit potent free radical scavenging capabilities and show efficacy against a range of bacterial strains, highlighting their potential in developing natural antioxidant and antimicrobial agents (Li et al., 2011; Xu et al., 2003).
Environmental and Safety Studies
Research on the thermal degradation and combustion byproducts of brominated compounds, including those structurally related to this compound, is crucial for understanding the environmental impact and safety concerns associated with the use of brominated flame retardants. Studies have explored the mechanisms of dioxin formation from the pyrolysis of bromophenols, providing insights into the environmental risks posed by the thermal decomposition of such compounds (Evans & Dellinger, 2005; Altarawneh & Dlugogorski, 2014).
Safety and Hazards
properties
IUPAC Name |
1,4-dibromo-2-(4-bromophenoxy)benzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7Br3O/c13-8-1-4-10(5-2-8)16-12-7-9(14)3-6-11(12)15/h1-7H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PURZBWMLFRWRMG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OC2=C(C=CC(=C2)Br)Br)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7Br3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90573490 | |
Record name | 1,4-Dibromo-2-(4-bromophenoxy)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90573490 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
406.89 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
65075-08-3 | |
Record name | 2,4',5-Tribromodiphenyl ether | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0065075083 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,4-Dibromo-2-(4-bromophenoxy)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90573490 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4',5-TRIBROMODIPHENYL ETHER | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SQ33N366XN | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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